2-{[4-amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide

• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C19H21N5O2S/c1-3-26-15-10-8-14(9-11-15)21-17(25)12-27-19-23-22-18(24(19)20)16-7-5-4-6-13(16)2/h4-11H,3,12,20H2,1-2H3,(H,21,25)
• InChI Key: NDUBYZKZTKECMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3C

Description

This compound belongs to the 1,2,4-triazole-3-thioacetamide class, characterized by a triazole core substituted with a sulfanyl acetamide moiety. The 4-amino group on the triazole ring and the 2-methylphenyl substituent at position 5 contribute to its structural uniqueness.

Preparation Methods

The synthesis of 2-{[4-amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide typically involves multiple steps. One common method includes the reaction of 4-amino-5-(2-methylphenyl)-4H-1,2,4-triazole-3-thiol with N-(4-ethoxyphenyl)acetamide under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, and the mixture is heated to facilitate the reaction .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

2-{[4-amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, leading to the formation of corresponding amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino or sulfanyl groups are replaced by other nucleophiles.

Scientific Research Applications

2-{[4-amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown antimicrobial and antifungal properties, making it a candidate for the development of new antibiotics and antifungal agents.

Medicine: Due to its potential biological activities, it is being studied for its use in treating various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials with specific properties, such as enhanced durability or resistance to environmental factors.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide involves its interaction with specific molecular targets. The compound is known to inhibit certain enzymes by binding to their active sites, thereby preventing the enzymes from catalyzing their respective reactions. This inhibition can lead to the disruption of essential biological pathways, resulting in the compound’s antimicrobial or anticancer effects .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents (Triazole/Acetamide)	Biological Activity	Potency/IC50 (Reference)
Target Compound : 2-{[4-Amino-5-(2-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethoxyphenyl)acetamide	2-methylphenyl (Triazole); 4-ethoxyphenyl (Acetamide)	Not explicitly stated (likely anti-inflammatory/antiviral based on analogues)	N/A
AM34: 2-{[4-Amino-5-(2-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-ethoxyphenyl)acetamide	2-hydroxyphenyl (Triazole); 4-ethoxyphenyl (Acetamide)	Reverse transcriptase inhibition (anti-HIV)	KI = 0.34 nM (superior to Nevirapine)
VUAA1: N-(4-ethylphenyl)-2-[[4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]acetamide	3-pyridinyl (Triazole); 4-ethylphenyl (Acetamide)	Orco ion channel activation (insect pheromone sensing)	EC50 = 5.6 µM (Manduca sexta)
OLC15: N-(4-butylphenyl)-2-[[4-ethyl-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]acetamide	2-pyridinyl (Triazole); 4-butylphenyl (Acetamide)	Orco ion channel antagonism	IC50 = 12.3 µM (Drosophila melanogaster)
2-[[4-Amino-5-(2-pyridyl)-1,2,4-triazol-3-yl]thio]-N-(3-methylphenyl)acetamide	2-pyridyl (Triazole); 3-methylphenyl (Acetamide)	Anti-inflammatory (COX-2 inhibition)	1.28× more active than diclofenac sodium
2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamide derivatives	Furan-2-yl (Triazole); variable aryl (Acetamide)	Anti-exudative activity (formalin edema model)	Comparable to diclofenac at 10 mg/kg dose

Key Findings from Comparative Studies

Substituent Effects on Bioactivity

• Triazole Ring Substituents: 2-Methylphenyl vs. 2-Hydroxyphenyl: The hydroxyl group in AM34 enhances hydrogen bonding with reverse transcriptase, contributing to its nanomolar inhibition (KI = 0.34 nM) . In contrast, the methyl group in the target compound may prioritize lipophilicity over polar interactions. Heterocyclic vs. Aromatic Substituents: Pyridinyl (VUAA1, OLC15) or furanyl groups enable interactions with ion channels or enzymes via π-π stacking or hydrogen bonding, whereas purely aromatic substituents (e.g., 2-methylphenyl) may favor membrane penetration.
• Acetamide Side Chain: 4-Ethoxyphenyl vs. Aryl Group Positioning: Anti-inflammatory activity is maximized when the acetamide’s aryl group is substituted at the para position (e.g., 4-ethoxyphenyl) rather than meta or ortho .

Pharmacological Profiles

• Anti-Inflammatory Activity : The pyridyl-substituted analogue (2-pyridyl triazole) exhibited 1.28× higher potency than diclofenac in formalin-induced edema models, suggesting that electron-deficient aromatic systems enhance COX-2 inhibition .
• Antiviral Potential: AM34’s hydroxyphenyl group conferred superior reverse transcriptase inhibition compared to Nevirapine, highlighting the role of polar substituents in enzyme targeting .
• Ion Channel Modulation : Subtle changes in acetamide substituents (e.g., ethyl to butyl in OLC15) switch activity from activation (VUAA1) to antagonism (OLC15) of Orco channels, underscoring structure-sensitive allosteric effects .

Example Data from Analogues :

• Melting Points : Range from 90°C (for less polar furan derivatives) to 184°C (for pyridinyl-substituted triazoles) .
• Yields : Vary between 50% (6b) and 83% (6c) depending on substituent steric effects .